5-(2-Bromophenyl)furan-2-carboxamide

• Molecular Formula: C11H8BrNO2
• Molecular Weight: 266.09 g/mol
• SMILES: C1=CC=C(C(=C1)C2=CC=C(O2)C(=O)N)Br
• InChI: InChI=1S/C11H8BrNO2/c12-8-4-2-1-3-7(8)9-5-6-10(15-9)11(13)14/h1-6H,(H2,13,14)
• InChIKey: XKDXDVOUXLWVNV-UHFFFAOYSA-N

Researchers requiring an ortho-substituted aryl probe for Naᵥ1.8 sodium channel SAR face limited access to geometrically defined halogenated furancarboxamides. 5-(2-Bromophenyl)furan-2-carboxamide directly addresses this gap. - Unique ortho-bromo geometry enforces a twisted biaryl conformation, enabling precise mapping of steric and halogen-bonding contributions to Naᵥ1.8 binding. - Validated scaffold family yields Naᵥ1.8 IC₅₀ values <10 nM and >100-fold selectivity over cardiac (Naᵥ1.5) and CNS (Naᵥ1.2) isoforms. - Predicted logP ~3.2 supports property-based drug design workflows; bromine handle allows late-stage cross-coupling diversification.

5-(2-Bromophenyl)furan-2-carboxamide: Chemical Profile & Identity

5-(2-Bromophenyl)furan-2-carboxamide (molecular formula C₁₁H₈BrNO₂, molecular weight 266.09 g/mol) is a synthetic small-molecule member of the 5-arylfuran-2-carboxamide class, characterized by a furan ring substituted at the 5-position with an ortho-bromophenyl group and bearing a primary carboxamide at the 2-position . This compound belongs to a scaffold family that has yielded potent and selective voltage-gated sodium channel (Naᵥ1.8) blockers with IC₅₀ values below 10 nM and >100-fold selectivity over Naᵥ1.2, Naᵥ1.5, and Naᵥ1.7 isoforms in the broader 5-aryl-2-furfuramide series [1]. Unlike the extensively characterized para-halogenated analog A-803467 (5-(4-chlorophenyl)-N-(3,5-dimethoxyphenyl)furan-2-carboxamide; Naᵥ1.8 IC₅₀ = 8 nM) [2], the ortho-bromo substitution pattern of the target compound introduces distinct steric and electronic properties—a predicted logP of approximately 3.2 —that may confer differential target engagement and pharmacokinetic behavior, making it a valuable comparator probe for structure–activity relationship (SAR) studies within this therapeutically relevant chemical series.

1 SAR probe for Na_v1.8 channel ortho-substituted aryl mapping

2 Ortho-bromo provides distinct conformational geometry and halogen-bonding vector

3 Structurally differentiated from para-halogenated analog A-803467

• [1] Kort ME, Drizin I, Gregg RJ, et al. Discovery and biological evaluation of 5-aryl-2-furfuramides, potent and selective blockers of the Naᵥ1.8 sodium channel with efficacy in models of neuropathic and inflammatory pain. J Med Chem. 2008;51(3):407-416. doi:10.1021/jm070637u. View Source
• [2] Jarvis MF, Honore P, Shieh CC, et al. A-803467, a potent and selective Naᵥ1.8 sodium channel blocker, attenuates neuropathic and inflammatory pain in the rat. Proc Natl Acad Sci USA. 2007;104(20):8520-8525. doi:10.1073/pnas.0611364104. View Source

Positional Isomer & Analog Differentiation

Within the 5-arylfuran-2-carboxamide chemotype, the position of the bromine substituent on the phenyl ring is not a trivial structural variation—it is a critical determinant of molecular recognition, physicochemical properties, and ultimately biological readout. The ortho-bromo configuration of 5-(2-bromophenyl)furan-2-carboxamide introduces a unique dihedral angle between the furan and phenyl rings due to steric clash between the ortho-bromine and the furan C4–H, resulting in a twisted biaryl geometry that is absent in the planar or near-planar para-bromo isomer 5-(4-bromophenyl)furan-2-carboxamide (ChEMBL1506417) . This conformational difference directly impacts: (i) the spatial presentation of the carboxamide pharmacophore to protein binding pockets, (ii) the capacity for orthogonal halogen bonding via the σ-hole of bromine, which is geometrically constrained in the ortho versus para orientation, and (iii) the predicted lipophilicity (logP ~3.2 for the ortho-bromo versus an estimated ~3.0 for the para-bromo isomer based on additive fragment contributions) . Furthermore, the 5-arylfuran-2-carboxamide scaffold has demonstrated exquisite sensitivity to aryl substitution patterns: in the seminal Kort et al. (2008) series, specific aryl substituents conferred >100-fold selectivity for Naᵥ1.8 over cardiac Naᵥ1.5 and CNS Naᵥ1.2 channels, while closely related analogs in the same paper showed dramatically reduced selectivity [1]. Generic replacement of 5-(2-bromophenyl)furan-2-carboxamide with its para-bromo isomer or the non-halogenated 5-phenylfuran-2-carboxamide would therefore invalidate any SAR conclusions drawn from experiments using this specific ortho-bromo probe, particularly in target engagement assays where halogen bonding or conformational preorganization contribute to binding affinity.

Para-bromo isomer May shift biaryl conformation and alter pharmacophore presentation; SAR interpretation may not transfer.

Non-halogenated parent Lacks bromine σ-hole and cross-coupling handle; physicochemical and binding profiles may differ.

N-(2-Bromophenyl) regioisomer Bromine on amide side may result in negligible target engagement; electronic conjugation to furan is lost.

• [1] Kort ME, Drizin I, Gregg RJ, et al. Discovery and biological evaluation of 5-aryl-2-furfuramides, potent and selective blockers of the Naᵥ1.8 sodium channel with efficacy in models of neuropathic and inflammatory pain. J Med Chem. 2008;51(3):407-416. doi:10.1021/jm070637u. View Source

5-(2-Bromophenyl)furan-2-carboxamide: Differentiation Evidence vs. Key Analogs

Conformational Difference: Ortho-Bromo vs. Para-Bromo Isomer

The ortho-bromophenyl substituent in 5-(2-bromophenyl)furan-2-carboxamide forces a non-coplanar biaryl conformation between the furan and phenyl rings, in contrast to the near-planar geometry adopted by the para-bromo isomer 5-(4-bromophenyl)furan-2-carboxamide (ChEMBL1506417) [1]. This torsional twist reorients the carboxamide group in 3D space and positions the bromine σ-hole for geometrically constrained halogen-bonding interactions with protein backbone carbonyls or π-systems—an interaction mode that is sterically inaccessible to the para-bromo isomer [2]. In the broader 5-aryl-2-furfuramide class, small changes in aryl substitution were shown to alter Naᵥ1.8 potency by over three orders of magnitude and selectivity by >100-fold across sodium channel isoforms [3], demonstrating that the conformational consequences of ortho versus para substitution are likely to translate into substantial biological differences.

Biaryl Conformation

Class-level inference

Ortho-Br
~40–60° dihedral vs Para-Br
~0–20°

Conformational twist may alter target engagement and SAR interpretation.

Predicted from steric models; direct structural data to verify.

Evidence Dimension	Biaryl torsional angle (furan–phenyl) and halogen-bond donor geometry
Target Compound Data	Ortho-bromo: estimated dihedral angle ~40–60° (non-coplanar); bromine σ-hole oriented orthogonal to the furan plane
Comparator Or Baseline	5-(4-Bromophenyl)furan-2-carboxamide (para isomer): estimated dihedral angle ~0–20° (near-planar); bromine σ-hole oriented in-plane with the furan ring
Quantified Difference	Estimated dihedral angle difference of approximately 20–60° between ortho and para isomers; distinct halogen-bond vector orientation
Conditions	Predicted from steric considerations of ortho-substituted biaryl systems; consistent with general conformational behavior of 2-substituted biphenyls

Why This Matters

For medicinal chemistry SAR campaigns, this conformational difference means that the ortho-bromo analog probes a distinct region of chemical space and cannot serve as a surrogate for the para-bromo isomer in target engagement or selectivity profiling studies.

• [1] ChEMBL Database. CHEMBL1506417 – 5-(4-Bromophenyl)furan-2-carboxamide. European Bioinformatics Institute. View Source
• [2] Cavallo G, Metrangolo P, Milani R, et al. The halogen bond. Chem Rev. 2016;116(4):2478-2601. doi:10.1021/acs.chemrev.5b00484. (General principles of halogen bonding geometry applied to ortho-bromo aryl systems.) View Source
• [3] Kort ME, Drizin I, Gregg RJ, et al. Discovery and biological evaluation of 5-aryl-2-furfuramides, potent and selective blockers of the Naᵥ1.8 sodium channel with efficacy in models of neuropathic and inflammatory pain. J Med Chem. 2008;51(3):407-416. doi:10.1021/jm070637u. View Source

Enhanced Lipophilicity vs. Non-Halogenated Parent

The predicted logP of 5-(2-bromophenyl)furan-2-carboxamide is approximately 3.2 , reflecting the lipophilic contribution of the ortho-bromophenyl moiety. This compares to a predicted logP of approximately 2.0–2.3 for the non-halogenated parent scaffold 5-phenylfuran-2-carboxamide [1], representing an increase of roughly 0.9–1.2 log units attributable to bromine substitution. In the context of the 5-arylfuran-2-carboxamide class, the well-characterized Naᵥ1.8 blocker A-803467 [5-(4-chlorophenyl)-N-(3,5-dimethoxyphenyl)furan-2-carboxamide] possesses a calculated logP of approximately 4.0 due to the additional dimethoxyphenyl amide substituent [2], placing the target compound in an intermediate lipophilicity range that may offer a distinct balance between membrane permeability and aqueous solubility for probe development.

Lipophilicity

Cross-study comparable

~3.2 logP

Intermediate logP may support permeability–solubility optimization.

Predicted values; experimental logP may differ.

Evidence Dimension	Predicted logP (octanol–water partition coefficient)
Target Compound Data	Predicted logP ~3.2
Comparator Or Baseline	5-Phenylfuran-2-carboxamide (non-halogenated parent): predicted logP ~2.0–2.3; A-803467 (5-(4-chlorophenyl)-N-(3,5-dimethoxyphenyl)furan-2-carboxamide): calculated logP ~4.0
Quantified Difference	logP increase of ~0.9–1.2 units over non-halogenated parent; ~0.8 log units lower than A-803467
Conditions	Predicted values from computational models (vendor-reported and fragment-based additive methods)

Why This Matters

For procurement decisions, this intermediate lipophilicity positions the ortho-bromo compound as a balanced probe for permeability–solubility optimization, distinct from both the more polar unsubstituted parent and the more lipophilic dialkoxy-substituted analogs such as A-803467.

• [1] PubChem. 5-Phenylfuran-2-carboxamide – Computed Properties. XLogP3 estimated at 2.0–2.3 range. National Center for Biotechnology Information. View Source
• [2] PubChem. A-803467 (CID 16078967) – Computed Properties. XLogP3-AA ~4.0. National Center for Biotechnology Information. View Source

Naᵥ1.8 Blockade and Isoform Selectivity of the Scaffold

The 5-aryl-2-furfuramide series, to which 5-(2-bromophenyl)furan-2-carboxamide structurally belongs, has been pharmacologically validated through the work of Kort et al. (2008), who demonstrated that selected derivatives within this class achieve Naᵥ1.8 IC₅₀ values below 10 nM in human channel electrophysiology assays, with >100-fold selectivity over human Naᵥ1.2, Naᵥ1.5, and Naᵥ1.7 channels as well as hERG [1]. The most optimized compounds in this series (7 and 27) also blocked tetrodotoxin-resistant sodium currents in rat dorsal root ganglion neurons with comparable potency and, upon systemic administration, dose-dependently reduced neuropathic and inflammatory pain in rodent models [1]. By comparison, the structurally distinct Naᵥ1.8 blocker A-803467, which shares the 5-arylfuran-2-carboxamide core but with a para-chloro substitution and a 3,5-dimethoxyphenyl amide tail, exhibits a human Naᵥ1.8 IC₅₀ of approximately 8 nM with ~100-fold selectivity over other sodium channel isoforms [2].

Na_v1.8 Scaffold Activity

Class-level inference

Class-validated IC₅₀ <10 nM, >100-fold isoform selectivity

Scaffold supports SAR probe rationale; ortho-bromo activity remains to be profiled.

No direct IC₅₀ for this compound; review required.

Evidence Dimension	Human Naᵥ1.8 sodium channel inhibitory potency (IC₅₀) and isoform selectivity
Target Compound Data	5-(2-Bromophenyl)furan-2-carboxamide: no direct Naᵥ1.8 IC₅₀ data available; belongs to the 5-aryl-2-furfuramide class validated at IC₅₀ < 10 nM for optimized members
Comparator Or Baseline	Optimized 5-aryl-2-furfuramides (compounds 7 and 27 from Kort et al., 2008): human Naᵥ1.8 IC₅₀ < 10 nM, >100-fold selectivity over Naᵥ1.2/Naᵥ1.5/Naᵥ1.7/hERG; A-803467: human Naᵥ1.8 IC₅₀ = 8 nM, ~100-fold selectivity
Quantified Difference	Potency within the class ranges from sub-10 nM to inactive depending on aryl substitution pattern; selectivity window of >100-fold achievable with optimal substitution
Conditions	Human Naᵥ1.8 channels in recombinant expression systems; patch-clamp electrophysiology; selectivity assessed against human Naᵥ1.2, Naᵥ1.3, Naᵥ1.5, Naᵥ1.7, and hERG channels

Why This Matters

This class-level validation establishes the 5-arylfuran-2-carboxamide scaffold as a privileged chemotype for Naᵥ1.8 drug discovery, providing strong scientific rationale for procurement of the ortho-bromo variant as a SAR probe to map the steric and electronic tolerance of the aryl binding pocket.

• [1] Kort ME, Drizin I, Gregg RJ, et al. Discovery and biological evaluation of 5-aryl-2-furfuramides, potent and selective blockers of the Naᵥ1.8 sodium channel with efficacy in models of neuropathic and inflammatory pain. J Med Chem. 2008;51(3):407-416. doi:10.1021/jm070637u. View Source
• [2] Jarvis MF, Honore P, Shieh CC, et al. A-803467, a potent and selective Naᵥ1.8 sodium channel blocker, attenuates neuropathic and inflammatory pain in the rat. Proc Natl Acad Sci USA. 2007;104(20):8520-8525. doi:10.1073/pnas.0611364104. View Source

Ortho-Bromo as a Synthetic Handle for Cross-Coupling

The ortho-bromine atom in 5-(2-bromophenyl)furan-2-carboxamide serves as a synthetic handle for palladium-catalyzed cross-coupling reactions (e.g., Suzuki–Miyaura, Buchwald–Hartwig, or Ullmann-type couplings), enabling late-stage diversification of the phenyl ring that is not feasible with the non-halogenated parent 5-phenylfuran-2-carboxamide [1]. This is directly analogous to the synthetic strategy demonstrated for N-(4-bromophenyl)furan-2-carboxamide, where the bromine substituent was exploited for Suzuki–Miyaura cross-coupling to generate a library of functionalized analogs with demonstrated antibacterial activity against drug-resistant A. baumannii, K. pneumoniae, E. cloacae, and MRSA strains [2]. The ortho-bromo regioisomer offers distinct steric and electronic control in cross-coupling reactions compared to the para-bromo isomer, with the ortho position typically requiring optimized catalyst/ligand systems due to increased steric hindrance, thereby providing access to a unique chemical space of ortho-substituted biaryl derivatives that cannot be accessed via the para-bromo isomer [1].

Synthetic Handle

Supporting evidence

Ortho-Br enables Suzuki–Miyaura diversification at sterically constrained position

Expands accessible chemical space vs para-bromo or non-halogenated analogs.

Catalyst/ligand optimization may be needed for ortho coupling.

Evidence Dimension	Synthetic diversification potential via palladium-catalyzed cross-coupling
Target Compound Data	Ortho-bromine available as a cross-coupling handle; steric hindrance requires tailored catalytic conditions but enables ortho-specific biaryl product formation
Comparator Or Baseline	5-Phenylfuran-2-carboxamide: no halogen handle for cross-coupling; N-(4-bromophenyl)furan-2-carboxamide: para-bromine handle used for Suzuki–Miyaura coupling (94% yield in initial amidation step)
Quantified Difference	The ortho-bromo compound enables derivatization at the sterically constrained ortho position, producing analogs inaccessible from either the non-halogenated parent or the para-bromo isomer
Conditions	Suzuki–Miyaura cross-coupling conditions (Pd catalyst, base, arylboronic acid); analogous to methods validated for N-(4-bromophenyl)furan-2-carboxamide

Why This Matters

For procurement decisions, the dual role of the ortho-bromine as both a pharmacophoric element and a synthetic diversification handle makes this compound a more versatile building block than its non-halogenated or para-halogenated counterparts, supporting both direct biological evaluation and library synthesis from a single purchased intermediate.

• [1] Miyaura N, Suzuki A. Palladium-catalyzed cross-coupling reactions of organoboron compounds. Chem Rev. 1995;95(7):2457-2483. doi:10.1021/cr00039a007. (General principles; ortho-substituted aryl halide coupling considerations.) View Source
• [2] Synthesis of Functionalized N-(4-Bromophenyl)furan-2-carboxamides via Suzuki-Miyaura Cross-Coupling: Anti-Bacterial Activities against Clinically Isolated Drug Resistant A. baumannii, K. pneumoniae, E. cloacae and MRSA and Its Validation via a Computational Approach. Pharmaceuticals. 2022;15(7):836. doi:10.3390/ph15070836. View Source

Regioisomer Differentiation: 5-Aryl vs. Amide Bromine Placement

5-(2-Bromophenyl)furan-2-carboxamide positions the bromine atom on the 5-aryl substituent of the furan ring, whereas the regioisomer N-(2-bromophenyl)furan-2-carboxamide (CAS 19771-81-4) places the bromine on the anilide-derived phenyl ring attached to the carboxamide nitrogen . These two regioisomers present the bromine atom in fundamentally different regions of chemical space relative to the central furan-carboxamide pharmacophore. In the target compound, the bromine is conjugated to the furan π-system and can engage in through-bond electronic effects that modulate the electron density of the heterocycle; in the N-(2-bromophenyl) regioisomer, the bromine is electronically insulated from the furan ring by the amide bond and instead influences the conformational preference and hydrogen-bonding capacity of the amide NH . Screening data from BindingDB indicate that the N-(2-bromobenzyl)-2-furamide analog (BDBM41344) showed negligible activity (IC₅₀ > 50,000 nM) across multiple assay panels [1], suggesting that bromine placement on the amide side of the scaffold may be detrimental to target engagement in certain contexts, while the 5-aryl brominated series has produced sub-10 nM actives [2].

Regioisomer Activity

Cross-study comparable

5-aryl Br
sub-10 nM class potential vs amide Br
>50,000 nM (related analog)

Incorrect regioisomer procurement may invalidate SAR study.

Based on BindingDB screening data for N-(2-bromobenzyl) analog.

Evidence Dimension	Regioisomeric bromine placement: 5-aryl ring (target) versus amide phenyl ring (N-(2-bromophenyl) isomer)
Target Compound Data	Bromine at the ortho position of the 5-phenyl ring; electronically conjugated to the furan ring; demonstrated class-level Naᵥ1.8 activity potential
Comparator Or Baseline	N-(2-Bromophenyl)furan-2-carboxamide (CAS 19771-81-4): bromine on the amide phenyl ring; N-(2-bromobenzyl)-2-furamide (BDBM41344): IC₅₀ > 50,000 nM in screening panels
Quantified Difference	The N-(2-bromobenzyl) analog showed >1,000-fold weaker activity than optimized 5-aryl-2-furfuramides (IC₅₀ > 50,000 nM vs. <10 nM)
Conditions	BindingDB screening data (BDBM41344); Naᵥ1.8 patch-clamp electrophysiology for the 5-aryl series (Kort et al., 2008)

Why This Matters

This regioisomeric differentiation is critical for procurement: ordering N-(2-bromophenyl)furan-2-carboxamide in place of 5-(2-bromophenyl)furan-2-carboxamide would result in a compound with fundamentally different electronic structure, conformational behavior, and biological activity profile, potentially invalidating an entire SAR study.

• [1] BindingDB. BDBM41344 – N-(2-Bromobenzyl)-2-furamide. IC₅₀ > 5.00E+4 nM across screening panel. University of Pennsylvania Molecular Library Screening Center. View Source
• [2] Kort ME, Drizin I, Gregg RJ, et al. Discovery and biological evaluation of 5-aryl-2-furfuramides, potent and selective blockers of the Naᵥ1.8 sodium channel with efficacy in models of neuropathic and inflammatory pain. J Med Chem. 2008;51(3):407-416. doi:10.1021/jm070637u. View Source

5-(2-Bromophenyl)furan-2-carboxamide: Research & Industrial Applications

Naᵥ1.8 SAR Probe for Ortho-Substituted Aryl Mapping

In medicinal chemistry programs targeting the Naᵥ1.8 voltage-gated sodium channel for non-opioid pain therapeutics, 5-(2-bromophenyl)furan-2-carboxamide serves as an ortho-substituted aryl probe to systematically map the steric and electronic tolerance of the channel's aryl-binding pocket. The validated 5-aryl-2-furfuramide scaffold has yielded compounds with Naᵥ1.8 IC₅₀ values below 10 nM and >100-fold selectivity over cardiac (Naᵥ1.5) and CNS (Naᵥ1.2) isoforms [1]. By comparing the ortho-bromo variant directly against the para-bromo isomer 5-(4-bromophenyl)furan-2-carboxamide (ChEMBL1506417) and the chloro-analog A-803467 (Naᵥ1.8 IC₅₀ = 8 nM) [2], researchers can deconvolute the contributions of halogen size, position, and electronic character to channel affinity and subtype selectivity, thereby informing the design of optimized clinical candidates.

Physicochemical Benchmarking for CNS Penetration

With a predicted logP of approximately 3.2 , 5-(2-bromophenyl)furan-2-carboxamide occupies an intermediate lipophilicity range that is particularly relevant for optimizing the balance between passive membrane permeability and aqueous solubility—a critical parameter pair for oral bioavailability and CNS penetration. This compound can be used as a reference standard in property-based drug design workflows to benchmark the impact of ortho-halogen substitution on logP, polar surface area, and permeability, especially when compared against the non-halogenated parent 5-phenylfuran-2-carboxamide (predicted logP ~2.0–2.3) [3] and the more lipophilic A-803467 (calculated logP ~4.0). Such comparative profiling directly supports multiparameter optimization (MPO) scoring in lead identification programs.

Synthetic Intermediate for Cross-Coupling Diversification

The ortho-bromine substituent serves as a versatile synthetic handle for palladium-catalyzed cross-coupling reactions, enabling late-stage diversification of the 5-aryl ring. This compound can be employed as a key intermediate in the parallel synthesis of focused compound libraries for high-throughput screening, analogous to the strategy validated for N-(4-bromophenyl)furan-2-carboxamide, where Suzuki–Miyaura coupling generated analogs with antibacterial activity against drug-resistant clinical isolates including MRSA, A. baumannii, K. pneumoniae, and E. cloacae [4]. The ortho-bromo substitution provides access to sterically constrained biaryl products that are inaccessible from para-bromo precursors, expanding the accessible chemical space for hit-to-lead optimization.

Halogen Bonding Probe for Structural Biology

The ortho-bromophenyl group in this compound provides a geometrically distinct halogen-bond donor vector compared to para-halogenated analogs, making it a valuable tool compound for structural biology studies (X-ray crystallography, cryo-EM) and computational chemistry (molecular docking, free energy perturbation) aimed at characterizing protein–ligand halogen bonding interactions [5]. The σ-hole of covalently bound bromine can engage electron-rich partners (carbonyl oxygens, π-systems, carboxylates) in a directional, strength-tunable non-covalent interaction, and the ortho configuration restricts this interaction to a narrower spatial window than the para configuration, enabling precise mapping of halogen-bond acceptor sites within protein binding pockets.

Application

Selection Property

Validation Focus

Na_v1.8 SAR probe

Ortho-substituted aryl geometry

Isoform-selectivity endpoint context

Physicochemical benchmarking

Intermediate lipophilicity profile

Permeability–solubility MPO profiling

Synthetic intermediate

Ortho-bromo cross-coupling handle

Diversification scope and coupling efficiency

Halogen bonding probe

Ortho-bromo σ-hole geometry

Protein–ligand halogen-bond mapping

• [1] Kort ME, Drizin I, Gregg RJ, et al. Discovery and biological evaluation of 5-aryl-2-furfuramides, potent and selective blockers of the Naᵥ1.8 sodium channel with efficacy in models of neuropathic and inflammatory pain. J Med Chem. 2008;51(3):407-416. doi:10.1021/jm070637u. View Source
• [2] Jarvis MF, Honore P, Shieh CC, et al. A-803467, a potent and selective Naᵥ1.8 sodium channel blocker, attenuates neuropathic and inflammatory pain in the rat. Proc Natl Acad Sci USA. 2007;104(20):8520-8525. doi:10.1073/pnas.0611364104. View Source
• [3] PubChem. 5-Phenylfuran-2-carboxamide – Computed Properties. XLogP3 estimated at 2.0–2.3 range. National Center for Biotechnology Information. View Source
• [4] Synthesis of Functionalized N-(4-Bromophenyl)furan-2-carboxamides via Suzuki-Miyaura Cross-Coupling: Anti-Bacterial Activities against Clinically Isolated Drug Resistant A. baumannii, K. pneumoniae, E. cloacae and MRSA. Pharmaceuticals. 2022;15(7):836. doi:10.3390/ph15070836. View Source
• [5] Cavallo G, Metrangolo P, Milani R, et al. The halogen bond. Chem Rev. 2016;116(4):2478-2601. doi:10.1021/acs.chemrev.5b00484. View Source